![molecular formula C21H22N2O2 B5563011 ethyl 8-methyl-4-[(2-phenylethyl)amino]-3-quinolinecarboxylate](/img/structure/B5563011.png)
ethyl 8-methyl-4-[(2-phenylethyl)amino]-3-quinolinecarboxylate
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Description
Synthesis Analysis
The synthesis of ethyl 8-methyl-4-[(2-phenylethyl)amino]-3-quinolinecarboxylate and related quinoline derivatives involves various strategies, including cyclization reactions and condensation processes. For instance, fluorescent ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates have been synthesized through cyclization of 3-(arylidene-amino)-benzo[de]anthracen-7-ones with 3-oxo-butyric acid ethyl ester, indicating a method that might be adaptable for related compounds (Bojinov & Grabchev, 2003).
Molecular Structure Analysis
The crystal structure of related compounds, such as ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2- h]quinolin-3-)carboxylate, reveals the quinoline ring adopting specific conformations, with certain bond lengths indicative of double bonds, which is crucial for understanding the molecular geometry and electronic structure of these compounds (Xiang, 2004).
Chemical Reactions and Properties
Reactions involving ethyl 4-hydroxy-1-methyl-3-quinolin-2(1H)-onecarboxylate demonstrate the reactivity of quinoline derivatives towards various reagents, leading to the formation of diverse products with potential applications in natural product synthesis and drug development (Reisch, Iding, & Bassewitz, 1993).
Physical Properties Analysis
The physical properties of quinoline derivatives, including this compound, are influenced by their molecular structure. Studies on related compounds suggest that these properties are crucial for their application in liquid crystal displays and other materials, where orientation parameters and thermal stability are important (Bojinov & Grabchev, 2003).
Chemical Properties Analysis
The chemical properties of this compound, such as its reactivity towards nucleophiles, electrophiles, and various reagents, are essential for its functionalization and application in synthetic chemistry. The reactions of related quinoline derivatives provide insights into the chemical behavior of these compounds, which is crucial for their application in the synthesis of complex molecules (Reisch, Iding, & Bassewitz, 1993).
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 8-methyl-4-(2-phenylethylamino)quinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2/c1-3-25-21(24)18-14-23-19-15(2)8-7-11-17(19)20(18)22-13-12-16-9-5-4-6-10-16/h4-11,14H,3,12-13H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEGVBWFXTSLDNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC(=C2N=C1)C)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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